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Compound of Interest

Compound Name: Sannamycin G

Cat. No.: B1680764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of

Sannamycin G, an aminoglycoside antibiotic produced by Streptomyces sannanensis.

Drawing upon the current scientific literature, this document details the genetic basis,

enzymatic transformations, and precursor molecules involved in the assembly of this complex

natural product. It is designed to serve as a comprehensive resource for researchers in natural

product biosynthesis, antibiotic drug discovery, and metabolic engineering.

Introduction to Sannamycin G
Sannamycins are a family of aminoglycoside antibiotics produced by the soil bacterium

Streptomyces sannanensis.[1] These compounds exhibit antibacterial activity and are part of

the broader class of 2-deoxystreptamine (2-DOS)-containing natural products. The sannamycin

family includes several known variants, such as sannamycins A, B, and C, with Sannamycin G
being a key member of this complex.[2][3] The core structure of these molecules is based on a

central aminocyclitol unit, which is decorated with various amino sugars and other moieties,

contributing to their biological activity. Understanding the biosynthetic pathway of Sannamycin
G is crucial for efforts in pathway engineering to generate novel analogs with improved

therapeutic properties and to enhance production titers.

The Sannamycin Biosynthetic Gene Cluster (BGC)
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While the complete and fully annotated biosynthetic gene cluster for Sannamycin G from

Streptomyces sannanensis has not been explicitly detailed in a single publication, significant

insights can be drawn from the characterization of the highly homologous "sansanmycin" (ssa)

gene cluster from Streptomyces sp. SS.[1] This cluster provides a robust model for

understanding the genetic blueprint for sannamycin biosynthesis. The san gene cluster in S.

sannanensis is predicted to contain a suite of genes encoding enzymes for the synthesis of the

2-deoxystreptamine (2-DOS) core, the biosynthesis and attachment of sugar moieties, and

various tailoring reactions.

Key Genes and Their Putative Functions in Sannamycin Biosynthesis:
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Gene (Homolog) Proposed Function
Role in Sannamycin
Biosynthesis

sanA-like
2-deoxy-scyllo-inosose

synthase

Catalyzes the cyclization of D-

glucose-6-phosphate to form

2-deoxy-scyllo-inosose, the

first committed step in 2-DOS

biosynthesis.

sanB-like
L-glutamine:2-deoxy-scyllo-

inosose aminotransferase

Transfers an amino group from

L-glutamine to 2-deoxy-scyllo-

inosose.

sanC-like Dehydrogenase

Involved in the

oxidation/reduction steps of

the 2-DOS pathway.

Glycosyltransferases Sugar transfer

Catalyze the attachment of

sugar units, such as 6-N-

methylpurpurosamine C, to the

2-DOS core.

Methyltransferases Methylation

Responsible for the

methylation of amino and

hydroxyl groups on the sugar

and aminocyclitol moieties.

Acyltransferases Acylation

Involved in the transfer of acyl

groups, such as the glycine

moiety in some sannamycin

analogs.[1]

sms13
Sannamycin B-

glycyltransferase

Specifically acylates the

sannamycin core, converting

Sannamycin B to Sannamycin

A.

ssaB
tRNA-dependent

aminoacyltransferase

Adds a glycine residue to the

sannamycin scaffold.[1]
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Regulators (ssaA) Transcriptional Regulation

Controls the expression of the

biosynthetic genes within the

cluster.[4]

The Biosynthetic Pathway of Sannamycin G
The biosynthesis of Sannamycin G can be conceptually divided into three main stages: (1)

formation of the 2-deoxystreptamine (2-DOS) core, (2) synthesis of the sugar precursors and

their attachment, and (3) tailoring modifications to form the final Sannamycin G structure.

Formation of the 2-Deoxystreptamine (2-DOS) Core
The central aminocyclitol core of Sannamycin G, 2-deoxystreptamine, is derived from the

primary metabolite D-glucose-6-phosphate through a series of enzymatic reactions that are

conserved across many aminoglycoside biosynthetic pathways.

D-Glucose-6-Phosphate 2-deoxy-scyllo-inosose

sanA-like
(2-deoxy-scyllo-inosose synthase) 2-deoxy-scyllo-inosamine

sanB-like
(Aminotransferase) 2-Deoxystreptamine

sanC-like
(Dehydrogenase/Aminotransferase)

2-Deoxystreptamine Glycosylated Intermediate 1

Glycosyltransferase 1
(e.g., adds 6-N-methylpurpurosamine C precursor) Glycosylated Intermediate 2

Glycosyltransferase 2
(e.g., adds 2-deoxy-3-epi-fortamine precursor) Sannamycin G

Tailoring Enzymes
(Methyltransferases, etc.)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4959151/
https://www.benchchem.com/product/b1680764?utm_src=pdf-body
https://www.benchchem.com/product/b1680764?utm_src=pdf-body
https://www.benchchem.com/product/b1680764?utm_src=pdf-body
https://www.benchchem.com/product/b1680764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasmid Construction

Conjugation

Selection and Screening

Verification

Amplify upstream and downstream flanking regions of target gene Clone flanking regions into a suicide vector containing a resistance marker

Transform the knockout plasmid into E. coli ET12567/pUZ8002 Conjugate E. coli with S. sannanensis spores

Select for exconjugants on media containing the appropriate antibiotic Screen for double-crossover mutants by replica plating

Confirm gene deletion by PCR and Southern blotting Analyze the mutant for loss of Sannamycin G production by HPLC-MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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